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Compound of Interest

Compound Name: MEB55

CAS No.: 1323359-63-2

Cat. No.: B608958

Get Quote

This technical guide provides a comprehensive overview of the preliminary toxicity studies

conducted on MEB55, a novel compound with potential therapeutic applications. The

information presented herein is intended for researchers, scientists, and drug development

professionals engaged in the preclinical evaluation of new chemical entities. This document

summarizes key quantitative data, details experimental methodologies, and visualizes the

workflow of the toxicity assessment.

Quantitative Toxicity Data
A preliminary in vivo toxicity study of MEB55 was conducted in Hsd:ICR(CD-1®) mice. The

study evaluated the effects of various doses of MEB55 administered intraperitoneally. The key

quantitative findings are summarized in the table below.
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Dose (mg/kg)
Body Weight
Change (Day
14)

Liver
Histology
(H&E Staining)

Apoptotic
Cells (Liver)

Macrophage
Presence
(Liver)

Vehicle Control
No significant

change
Normal histology Baseline levels Baseline levels

12.5

No significant

difference from

control

No histological

changes

Not significantly

different from

baseline

Not significantly

different from

baseline

25

No significant

difference from

control

No histological

changes

Apparent

increase from

baseline

Increased

presence

detected

50

No significant

difference from

control

No histological

changes

Apparent

increase from

baseline

Increased

presence

detected

100

No significant

difference from

control

No histological

changes

Apparent

increase from

baseline

Increased

presence

detected

150

No significant

difference from

control

Some tissue

abnormalities

observed

Apparent

increase from

baseline

Increased

presence

detected

Table 1: Summary of quantitative toxicity data for MEB55 in Hsd:ICR(CD-1®) mice. Data is

compiled from a 14-day study with intraperitoneal administration.[1]

Experimental Protocols
The following section details the methodology employed in the preliminary in vivo toxicity

assessment of MEB55.

In Vivo Toxicity Study in Hsd:ICR(CD-1®) Mice
Animal Model: The study utilized Hsd:ICR(CD-1®) mice, with five mice per treatment group.

An additional group served as the vehicle control.[1]
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Test Compound and Administration: MEB55 was dissolved in a vehicle of

DMSO:Chromophor® EL (1:1) and then diluted with double-distilled water to the required

concentrations. The solutions were administered via intraperitoneal (IP) injection twice a

week.[1]

Dose Groups: The mice were treated with MEB55 at doses of 12.5, 25, 50, 100, and 150

mg/kg.[1]

Study Duration and Monitoring: The body weight of the mice was monitored at 8 and 14 days

post-injection.[1]

Histological Analysis: At the end of the study, liver sections were collected and stained with

Hematoxylin and Eosin (H&E) to assess for any histological changes.[1]

Apoptosis Detection: Apoptotic cells in the liver sections were identified using the

DeadEnd™ Fluorometric TUNEL System kit.[1]

Visualizations
Experimental Workflow for MEB55 In Vivo Toxicity Study
The following diagram illustrates the workflow of the preliminary toxicity study of MEB55.
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Start: Acclimatization of Hsd:ICR(CD-1) Mice

Grouping of Mice
(n=5 per group + Vehicle Control)

Intraperitoneal (IP) Injection of MEB55
(Twice a week for 14 days)

Doses: 12.5, 25, 50, 100, 150 mg/kg

Monitoring:
- Body Weight (Day 8 & 14)

Euthanasia and Tissue Collection
(Day 14)

Endpoint Analysis

Liver Histology (H&E Staining) Apoptosis Detection (TUNEL Assay) Macrophage Presence Analysis

End: Data Interpretation and Reporting

Click to download full resolution via product page

Workflow of the MEB55 in vivo toxicity assessment.
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Signaling Pathways
Information regarding the specific signaling pathways modulated by MEB55 that contribute to

its toxicity profile is not available in the currently reviewed preliminary studies. Further research

is required to elucidate the molecular mechanisms underlying the observed toxicological

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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